3-Bromo-2,4-dimethyl-1,8-naphthyridine

• IUPAC Name: 3-bromo-2,4-dimethyl-1,8-naphthyridine
• InChI: InChI=1S/C10H9BrN2/c1-6-8-4-3-5-12-10(8)13-7(2)9(6)11/h3-5H,1-2H3
• InChI Key: GICYHTGGELQYMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC=NC2=NC(=C1Br)C
• Molecular Formula: C10H9BrN2
• DSSTOX Substance ID: DTXSID801281712
• Molecular Weight: 237.10 g/mol
• CAS RN: 1019108-06-5

Description

3-Bromo-2,4-dimethyl-1,8-naphthyridine is a chemical compound with the linear formula C10H9BrN2. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of 1,8-naphthyridines, which includes 3-Bromo-2,4-dimethyl-1,8-naphthyridine, has been a topic of interest in recent years. The synthesis methods include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1 H -pyrrolo [2,3- b ]pyridin-2 (3 H )-one.

Molecular Structure Analysis

The molecular structure of 3-Bromo-2,4-dimethyl-1,8-naphthyridine contains a total of 23 bonds, including 14 non-H bonds, 11 multiple bonds, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, and 2 Pyridine(s).

Chemical Reactions Analysis

The reaction of 3-substituted 1 H -pyrrolo [2,3- b ]pyridin-2 (3 H )-one with NaN3 or Me3SiN3 under microwave irradiation gives 3- and 4-amino-1,8-naphthyridin-2 (1 H )-ones in 30–96% overall yield. The reaction proceeds via cycloaddition– ring expansion with rearrangement.

Physical And Chemical Properties Analysis

The molecular weight of 3-Bromo-2,4-dimethyl-1,8-naphthyridine is 237.1 g/mol. Other physical and chemical properties are not explicitly mentioned in the retrieved documents.

Scientific Research Applications

1,8-Naphthyridines have emerged as an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties. They have significant importance in the field of medicinal chemistry because many of them exhibit a great variety of biological activities.

• Medicinal Chemistry

  • Summary: 1,8-Naphthyridines have been found to exhibit a wide range of biological activities. For example, Gemifloxacin, a compound containing a 1,8-naphthyridine core, has reached the drug market for the treatment of bacterial infections.

• Materials Science

  • Summary: This class of heterocycles finds use as components of light-emitting diodes, dye-sensitized solar cells, molecular sensors, or self-assembly host–guest systems.

Safety And Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Future Directions

The development of methods for the synthesis of 1,8-naphthyridines, including 3-Bromo-2,4-dimethyl-1,8-naphthyridine, has been of considerable interest to the synthetic community. This includes attempts to develop more ecofriendly, safe, and atom-economical approaches.